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Introduction
Calcium citrate malate (CCM) is a highly bioavailable, water-soluble calcium salt that has

emerged as a preferred fortificant for various food and beverage products.[1] Its superior

absorption, even on an empty stomach, and minimal impact on flavor profile make it an

excellent choice for fortifying clear beverages, fruit juices, and other liquid formulations.[2][3]

This document provides detailed application notes and experimental protocols for the

successful incorporation and evaluation of calcium citrate malate in beverage systems.

Physicochemical Properties of Calcium Citrate
Malate
Calcium citrate malate is not a single compound but rather a complex salt with a variable

composition of calcium, citric acid, and malic acid.[1] Its properties can be influenced by the
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molar ratios of its components.

Solubility
The solubility of calcium citrate malate is a key advantage in beverage fortification. It is

soluble in both acidic and neutral solutions, which allows for its use in a wide range of products.

[4]

Table 1: Solubility of Calcium Citrate Malate and Other Calcium Salts

Calcium Salt
Solubility in Water ( g/100
mL at 20-25°C)

Reference

Calcium Citrate Malate (6:2:3

molar ratio)
~1.1 [2]

Calcium Citrate Malate (5:2:2

molar ratio)
~0.5 [2][5]

Calcium Citrate ~0.096 [2]

Calcium Malate ~0.4 [2]

Calcium Carbonate ~0.0014 [2]

Calcium Phosphate

(Tricalcium)
Poorly soluble

Note: The solubility of CCM can be influenced by the specific molar ratio of calcium, citrate, and

malate, as well as the pH and temperature of the solution.

Bioavailability of Calcium Citrate Malate in
Beverages
Numerous studies have demonstrated the high bioavailability of calcium citrate malate from

fortified beverages, particularly in comparison to other calcium salts.

Table 2: Comparative Bioavailability of Calcium Citrate Malate in Beverages
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Beverage
Calcium Source
Comparison

Key Findings Reference

Orange Juice

CCM vs. Tricalcium

Phosphate/Calcium

Lactate

The area under the

curve (AUC) for serum

calcium was 48%

greater for CCM.

Absorbed calcium was

148 mg for CCM vs.

100 mg for the

TCP/CL blend from a

500 mg calcium dose.

[6]

Orange Juice & Apple

Juice

CCM in Orange Juice

vs. CCM in Apple

Juice

Fractional calcium

absorption was

significantly higher

from apple juice (42%)

compared to orange

juice (36%) in women.

This difference was

attributed to the higher

fructose and lower

organic acid content

of apple juice.

[5]

Diluted Orange Juice

CCM with additional

citrate vs. additional

malate

No significant

difference in fractional

calcium absorption

was found between

the two formulations

(40.1% for added

citrate vs. 40.6% for

added malate).

[4][7]

Coffee CCM vs. Calcium

Carbonate and

Tricalcium Phosphate

Coffee fortified with

CCM showed the

highest calcium

content in the final

beverage, indicating

[8]
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greater solubility. It

also had the greatest

purchase intent in

sensory evaluations.

Experimental Protocols
Protocol for Preparation of a Calcium Citrate Malate
Stock Solution
This protocol describes the preparation of a CCM solution from basic ingredients. Commercially

prepared CCM can also be used.

Objective: To prepare a concentrated aqueous solution of calcium citrate malate.

Materials:

Calcium Carbonate (CaCO₃)

Citric Acid (Anhydrous)

L-Malic Acid

Deionized Water

Magnetic Stirrer and Stir Bar

Heating Plate (optional)

pH Meter

Weighing Scale

Procedure:

Determine Molar Ratios: Decide on the desired molar ratio of calcium:citrate:malate. A

common ratio is 6:2:3.
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Calculate Reactant Masses: Based on the desired concentration and volume of the stock

solution, calculate the required mass of each reactant.

Example for a 6:2:3 molar ratio: For a solution providing approximately 50 mg of elemental

calcium per mL, one can dissolve 11 g of citric acid and 44 g of malic acid in 1,040 g of

water at ambient temperature, and then slowly add 62 g of calcium carbonate.[6]

Dissolve Acids: In a beaker, add the calculated amount of deionized water. While stirring,

dissolve the citric acid and malic acid completely. Gentle heating (40-60°C) can be applied to

facilitate dissolution.[4]

Neutralization: Slowly add the calcium carbonate to the acid solution. Effervescence (release

of CO₂) will occur. Continue stirring until the reaction ceases and the solution becomes clear.

pH Adjustment (Optional): Check the pH of the final solution. For most beverage

applications, a pH between 4.0 and 5.0 is desirable. The pH can be adjusted with a small

amount of citric acid or calcium hydroxide if necessary.

Final Volume and Storage: Adjust the final volume with deionized water if needed. Store the

stock solution in a sealed container at room temperature or under refrigeration.

Diagram 1: Workflow for CCM Stock Solution Preparation
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Preparation of CCM Stock Solution

Calculate Reactant Masses

Dissolve Citric and Malic Acids in Water

Slowly Add Calcium Carbonate (Neutralization)

Stir Until Clear

pH Measurement and Adjustment

Final Volume Adjustment and Storage

Click to download full resolution via product page

Caption: Workflow for Preparing a Calcium Citrate Malate Stock Solution.

Protocol for Beverage Fortification with Calcium Citrate
Malate
Objective: To fortify a model beverage system with a target level of calcium using a CCM stock

solution.

Materials:
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Base Beverage (e.g., fruit juice, water)

CCM Stock Solution (prepared as in 4.1)

Pipettes or Graduated Cylinders

Mixing Vessel

Homogenizer or High-Shear Mixer (optional, for beverages with suspended solids)

pH Meter

Procedure:

Determine Target Calcium Level: Define the desired amount of elemental calcium per serving

of the beverage (e.g., 100 mg per 240 mL).

Calculate Required CCM Volume: Based on the concentration of the CCM stock solution,

calculate the volume needed to achieve the target calcium level in the final beverage

volume.

Addition of CCM: With gentle stirring, add the calculated volume of the CCM stock solution to

the base beverage.

Mixing: Continue to mix thoroughly to ensure uniform distribution. For beverages prone to

separation, homogenization may be necessary.

pH Measurement: Measure the pH of the fortified beverage. The addition of CCM may

slightly alter the pH. If necessary, adjust the pH using food-grade acids (e.g., citric acid) or

bases.

Quality Control: Take a sample for calcium analysis to confirm the final calcium

concentration.

Protocol for Assessing Physical Stability of the Fortified
Beverage
Objective: To evaluate the physical stability of the CCM-fortified beverage over time.
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Materials:

Fortified Beverage Samples

Clear Storage Containers (e.g., glass bottles, vials)

Incubator or Environmental Chamber

Centrifuge

Particle Size Analyzer (optional)

Spectrophotometer or Colorimeter (optional)

Procedure:

Sample Preparation: Dispense the fortified beverage into multiple clear containers.

Storage Conditions: Store the samples under desired conditions (e.g., refrigerated at 4°C,

room temperature at 25°C, accelerated at 40°C).

Visual Inspection: At regular intervals (e.g., day 0, 1 week, 1 month, 3 months), visually

inspect the samples for any signs of instability, such as:

Sedimentation or precipitation

Cloudiness or haze formation

Color change

Phase separation

Quantitative Analysis (Optional):

Centrifugation: Centrifuge a sample of the beverage and measure the volume or weight of

any sediment.

Particle Size Analysis: Measure the particle size distribution to detect any increase in

particle size over time, which could indicate aggregation.
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Turbidity Measurement: Use a spectrophotometer to measure the absorbance or a

turbidimeter to measure the turbidity of the beverage as an indicator of haze formation.

Diagram 2: Physical Stability Assessment Workflow

Physical Stability Assessment

Visual Inspection Parameters

Quantitative Analysis Methods

Prepare and Store Fortified Beverage Samples

Periodic Visual Inspection

Quantitative Analysis Sedimentation Cloudiness Color Change

Data Analysis and Stability Determination Centrifugation Particle Size Analysis Turbidity Measurement

Click to download full resolution via product page

Caption: Workflow for Assessing the Physical Stability of Fortified Beverages.

Protocol for Sensory Evaluation of Fortified Beverages
Objective: To assess the sensory attributes of the CCM-fortified beverage compared to a

control.

Materials:

Fortified Beverage Sample
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Control (unfortified) Beverage Sample

Trained Sensory Panelists or Consumer Panel

Standardized Tasting Booths with controlled lighting and temperature

Sample Cups (coded with random three-digit numbers)

Palate Cleansers (e.g., unsalted crackers, room temperature water)

Sensory Ballots/Software

Procedure:

Test Selection: Choose an appropriate sensory test method.

Triangle Test: To determine if there is a perceptible difference between the fortified and

control samples.[9][10] Panelists are presented with three samples (two are the same, one

is different) and asked to identify the odd one out.

Quantitative Descriptive Analysis (QDA): A trained panel develops a lexicon of sensory

attributes (e.g., sweetness, sourness, astringency, aftertaste) and rates the intensity of

each attribute for both samples.

Consumer Acceptance Test (Hedonic Rating): A large number of consumers rate their

overall liking of the product on a scale (e.g., 9-point hedonic scale).[11]

Sample Preparation and Presentation:

Chill both the control and fortified samples to the same serving temperature.

Pour equal volumes of each sample into coded cups. The presentation order should be

randomized and balanced across panelists.

Evaluation:

Panelists should evaluate the samples in the designated booths.
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Instruct panelists to rinse their mouths with water between samples.

Panelists record their evaluations on the provided ballots.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., chi-square for

triangle test, ANOVA for QDA and acceptance tests).

Potential Interactions and Considerations
When fortifying beverages with calcium citrate malate, it is important to consider potential

interactions with other ingredients:

Proteins: In milk-based or protein-fortified beverages, the addition of calcium salts can

potentially destabilize proteins, leading to aggregation and sedimentation. The impact of

CCM on protein stability should be evaluated, and the use of stabilizers like pectin or

carboxymethylcellulose may be necessary.

Vitamins and Minerals: Calcium can interfere with the absorption of certain minerals, such as

iron and zinc.[12] If the beverage is also fortified with these minerals, their bioavailability

should be assessed in the final product. It is recommended to separate the intake of calcium

and iron supplements by at least two hours.[12]

Phytic Acid and Oxalic Acid: Foods high in phytic acid (e.g., whole grains) and oxalic acid

(e.g., spinach) can reduce calcium absorption.[13] While less of a concern in clear juices,

this should be considered in plant-based milk alternatives or smoothies.

Stabilizers: In some beverage systems, especially those with a neutral pH or containing

proteins, stabilizers may be required to keep the calcium in suspension and prevent

sedimentation.

Conclusion
Calcium citrate malate is a highly effective fortificant for a wide range of beverages due to its

excellent solubility and bioavailability. By following the detailed protocols for preparation,

fortification, and evaluation outlined in these application notes, researchers and product

developers can successfully create stable, palatable, and nutritionally enhanced beverages.
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Careful consideration of potential interactions with other beverage components is crucial for

ensuring the quality and efficacy of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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